Lithium aluminium deuteride

• IUPAC Name: lithium;tetradeuterioalumanuide
• InChI: InChI=1S/Al.Li.4H/q-1;+1;;;;/i;;4*1+1
• InChI Key: OCZDCIYGECBNKL-HGZFDWPVSA-N
• Canonical SMILES: [Li+].[AlH4-]
• Isomeric SMILES: [2H][Al-]([2H])([2H])[2H].[Li+]
• Molecular Formula: AlH4Li
• Molecular Weight: 42.0 g/mol
• Physical Description: Grey powder; [Sigma-Aldrich MSDS]
• CAS RN: 14128-54-2

Description

Lithium aluminium deuteride (LiAlD4) is a chemical compound composed of lithium, aluminium, and deuterium. It is an important chemical compound in the field of scientific research, as it has a variety of applications in laboratory experiments. LiAlD4 is a highly stable compound and is used as a source of deuterium for a range of scientific research applications.

Scientific Research Applications

• Thiirane Ring Stereochemistry

  Lithium aluminium deuteride can invert the configuration of the thiirane ring, affecting the optical activity of butane-2-d, as explored in the study "Stereochemistry of the lithium aluminum deuteride reduction of the thiirane ring" (Helmkamp & Schnautz, 1958).

• Neuroprotection Research

  Lithium supplementation could potentially mitigate the damage caused by aluminium in rat brains, which may have implications for neuroprotection, according to the study "Potential of lithium to reduce aluminium-induced cytotoxic effects in rat brain" (Bhalla, Singla, & Dhawan, 2010).

• Hydrogenation Catalyst

  Lithium aluminium hydride has been identified as a selective catalyst for hydrogenating certain organic compounds, as detailed in "Lithium aluminum hydride, a homogeneous hydrogenation catalyst" (Slaugh, 1966).

• Synthesis of Alkali Metal Deuterides

  Ball-milling synthesis of alkali metal deuterides from commercial this compound allows for the efficient preparation of NaAlD4 and KAlD4, as reported in "Convenient synthesis of deuterated aluminium hydrides" (Pawelke et al., 2008).

• Neutron Source Optimization

  The interaction of deuterons with lithium, crucial for optimizing intense neutron sources, is well documented in "The Interaction of Deuterons with Lithium" (Dierckx et al., 1986).

• Aerospace Material Research

  Aluminium-lithium alloys exhibit superior fatigue crack growth properties, making them suitable for aerospace applications, as discussed in "Fatigue of aluminium—lithium alloys" (Rao & Ritchie, 1992).

• Welding Research

  The potential and challenges of laser beam welding of aluminum-lithium alloys in aerospace applications are outlined in "Problems and issues in laser beam welding of aluminum–lithium alloys" (Xiao & Zhang, 2014).

• Deuterium Implantation in Alloys

  The permeation behavior of deuterium in aluminium-lithium alloys is studied in "Permeation behavior of deuterium implanted into aluminium-lithium alloys" (Hayashi, Okuno, & Naruse, 1992).

• Battery Research

  A study on the structural stability of aluminum anodes in lithium-ion batteries, "Uniform Distribution of Alloying/Dealloying Stress for High Structural Stability of an Al Anode in High‐Areal‐Density Lithium‐Ion Batteries," highlights significant advancements (Zhang et al., 2019).

• Organic Compound Derivatization

  Deuterium derivatization reactions are explored for qualitative and quantitative analyses of various organic compounds in "Solution and gas phase deuterium derivatization reactions for gas chromatography/microwave emission detection" (Hagen, Haddad, & Marhevka, 1987).

Safety and Hazards

Lithium aluminium deuteride poses significant safety risks. It reacts violently with water, releasing flammable gases that can ignite spontaneously. It is toxic if swallowed, causes severe skin burns and eye damage upon contact, and can be harmful when inhaled.

Mechanism of Action

Target of Action

Lithium aluminum deuteride is primarily used as a source of deuterium atoms . It plays a crucial role in the production of tritium, a super heavy isotope of hydrogen, which is commonly used in nuclear reactors for cooling purposes .

Mode of Action

The lithium storage mechanism of Lithium aluminum deuteride involves a series of phase transitions and reactions with electrolytes during the discharge and recharge processes . During discharge, the potential drops to a long plateau located at around 0.33 V, followed by a slow decay and a short plateau at approximately 0.14 V . Initially, Lithium aluminum deuteride is the dominant phase, but as it discharges, side reactions with electrolytes lead to the formation of LiH and metallic Al . As further discharge occurs, new phases like LiAl emerge while Li3AlH6 diminishes .

Biochemical Pathways

The lithium storage mechanism of Lithium aluminum deuteride involves a series of phase transitions . These transitions and reactions with electrolytes during the discharge and recharge processes are key to its function . XRD measurements on Lithium aluminum deuteride samples at different lithium storage stages revealed key insights into this mechanism .

Result of Action

Lithium aluminum deuteride exhibits high initial capacity but low coulombic efficiency due to irreversible processes during cycling . It delivers a specific capacity of approximately 1729 mAh/g during the first discharge cycle, but only recharges about 29.4% of this capacity due to irreversible reactions .

Action Environment

Environmental factors play a significant role in the action of Lithium aluminum deuteride. It is highly stable under normal temperature and pressure conditions, making it suitable for storage and handling . It reacts vigorously with water, so it is essential to store it in a dry environment and avoid any moisture or humidity exposure . Moreover, it should be kept away from acidic substances to prevent any unwanted reactions .